N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-4-(3,4-dichlorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H25Cl2N3O/c1-2-3-4-16-5-7-17(8-6-16)24-21(27)26-13-11-25(12-14-26)18-9-10-19(22)20(23)15-18/h5-10,15H,2-4,11-14H2,1H3,(H,24,27)
• InChI Key: XKHFNMCRPOMXEL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H25Cl2N3O
• Molecular Weight: 406.3 g/mol

Description

N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide, also known as BDP or BRL-15572, is a compound that belongs to the piperazine class of drugs. It has been extensively studied for its potential use as a therapeutic agent in various fields of medicine.

Mechanism of Action

The exact mechanism of action of N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide is not fully understood, but it is believed to act as a selective antagonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of various physiological and behavioral processes, including mood, anxiety, and perception. By blocking this receptor, N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide may modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to increase levels of dopamine and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has also been shown to decrease levels of glutamate, an excitatory neurotransmitter that is involved in pain signaling and addiction. This may contribute to its potential use in the treatment of pain and addiction.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has several advantages as a research tool. It has a high affinity and selectivity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and behavioral processes. N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has several limitations as a research tool. It has poor solubility in water, which can make it difficult to administer in vivo. N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide also has a relatively short half-life, which can limit its effectiveness in long-term studies.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide. One direction is to further investigate its potential use in the treatment of pain, addiction, and neurodegenerative disorders such as Alzheimer's disease. Another direction is to study its effects on other serotonin receptors and other neurotransmitter systems, which may provide insights into its mechanism of action and potential therapeutic uses. Additionally, future research could focus on developing more potent and selective analogs of N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide that may have improved pharmacological properties and therapeutic potential.

Scientific Research Applications

N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has been extensively studied for its potential use as a therapeutic agent in various fields of medicine. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. N-(4-butylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide has also been studied for its potential use in the treatment of pain, addiction, and neurodegenerative disorders such as Alzheimer's disease.